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Compound of Interest

Compound Name: L-Lysine acetate

Cat. No.: B1675767

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the core physicochemical properties of L-
Lysine acetate powder. As the acetate salt of the essential amino acid L-lysine, this compound
is of significant interest in pharmaceutical formulations, nutritional supplements, and
biotechnological applications due to its enhanced solubility and stability over the free base
form.[1] This guide consolidates critical data, outlines experimental methodologies, and
illustrates key relationships to support research and development activities.

General and Chemical Properties

L-Lysine acetate is a white crystalline powder formed by the neutralization of L-lysine with
acetic acid.[1][2][3] This salt form balances the cationic charge of lysine, which is positive at
physiological pH, making it a highly bioavailable source of this essential amino acid.[1]
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Property Description Sources
White to off-white crystalline

Appearance
powder.

Taste Slightly acidic or slightly sweet.

Molecular Formula

CeH14N202 - C2H402 (or
CsH1sN204)

Molecular Weight 206.24 g/mol
CAS Number 57282-49-2

L-Lysine monoacetate, L-2,6-
Synonyms

diaminohexanoic acid acetate

Quantitative Physicochemical Data

The following table summarizes the key quantitative properties of L-Lysine acetate powder,

which are critical for formulation development, quality control, and predicting its behavior in

various systems.

Parameter Value Sources
] ] 255-262 °C (with
Melting Point B
decomposition)
Density 1.32 g/cm3
pH (1% aqueous solution) 50-6.5

Specific Optical Rotation

+8.4° to +9.9° (c=10 in H20 at

20°C)

pKa Values (of L-Lysine)

~2.2 (carboxyl), ~9.0 (a-

amino), ~10.5 (e-amino)

Assay (dried basis)

98.0% — 102.0%

Loss on Drying

<0.2%

Residue on Ignition

<0.4%
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Solubility Profile

The acetate salt form significantly enhances the aqueous solubility of L-lysine.

Solvent Solubility Sources

Freely soluble / Very soluble

Water
(>100 g/ 100 g at 20°C)
Slightly soluble / Practicall

Ethanol ) oy Y
insoluble

Formic Acid Soluble

Non-Polar Solvents Insoluble

Solid-State Characteristics and Stability

» Crystallinity: L-Lysine acetate is a crystalline solid. The crystalline form is crucial for its
stability and flow properties. Techniques like Powder X-ray Diffraction (PXRD) are essential
for confirming its solid-state form.

» Hygroscopicity: The compound is described as moderately hygroscopic. L-lysine itself has a
strong tendency to absorb atmospheric water to form hydrates, a property that necessitates
controlled storage conditions to maintain powder integrity.

o Stability and Storage: L-Lysine acetate is stable under cool, dry, and dark conditions.
Prolonged exposure to high humidity or elevated temperatures can lead to degradation. It
should be stored in well-closed containers to protect it from moisture. It is incompatible with
strong oxidizing agents.

Key Experimental Protocols
Detailed methodologies are required to accurately characterize L-Lysine acetate powder.

o Objective: To confirm the identity of the compound by comparing its IR spectrum to that of a
reference standard.
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o Methodology: The analysis is typically performed using the potassium bromide (KBr) disc
method.

o A small amount of L-Lysine acetate powder (approx. 1-2 mg) is intimately mixed with dry
KBr powder (approx. 100-200 mg).

o The mixture is ground to a fine powder and pressed under high pressure to form a
transparent or translucent pellet.

o The pelletis placed in the sample holder of an FTIR spectrometer.

o The infrared spectrum is recorded, typically over the range of 4000 to 400 cm™1.

o The resulting spectrum's absorption bands are compared with the spectrum of a certified
L-Lysine Acetate reference standard.

o Objective: To determine the melting point, thermal decomposition profile, and presence of
volatile substances.

o Methodology (Differential Scanning Calorimetry - DSC):

o Asmall, accurately weighed sample (2-5 mg) is placed in an aluminum pan, which is then
hermetically sealed.

o The sample is heated at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere.

o An empty, sealed pan is used as a reference.

o The heat flow to the sample is measured relative to the reference, and endothermic events
(like melting) or exothermic events (like decomposition) are recorded as peaks.

» Methodology (Thermogravimetric Analysis - TGA):

o Asmall, accurately weighed sample is placed on a high-precision balance within a
furnace.

o The sample is heated at a constant rate under a controlled atmosphere (e.g., nitrogen or
air).
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o The mass of the sample is continuously monitored as a function of temperature.
o Mass loss indicates evaporation, sublimation, or decomposition.

o Objective: To analyze the crystalline nature of the powder, identify the specific crystal form
(polymorph), and detect any amorphous content or crystalline impurities.

o Methodology:

o The L-Lysine acetate powder is packed into a sample holder to ensure a flat, smooth
surface.

o The sample is irradiated with a monochromatic X-ray beam.

o The intensity of the diffracted X-rays is measured as a function of the diffraction angle
(26).

o The resulting diffraction pattern, with its characteristic peak positions and intensities,
serves as a fingerprint for the crystalline structure.

o Objective: To quantify the purity of L-Lysine acetate.

* Methodology (as per USP monograph):

[¢]

An accurately weighed quantity of L-Lysine acetate (approx. 100 mg) is dissolved in a
mixture of 3 mL of formic acid and 50 mL of glacial acetic acid.

[¢]

The solution is titrated with 0.1 N perchloric acid.

o

The endpoint is determined potentiometrically.

[e]

A blank determination is performed, and corrections are made. Each mL of 0.1 N
perchloric acid is equivalent to 10.31 mg of CsH1sN20a.
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Analytical Characterization
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Fig. 1. General experimental workflow for the physicochemical characterization of L-Lysine
acetate powder.

Biological Roles and Relevance

The physicochemical properties of L-Lysine acetate directly influence its function in biological
systems. Its high water solubility and stability ensure efficient delivery and bioavailability for its
roles as an essential amino acid. Key biological functions include protein synthesis, carnitine
production for fatty acid metabolism, and calcium absorption. In a research context, L-Lysine
acetate has been studied for its potential to ameliorate arterial calcification by inhibiting the

apoptosis of vascular smooth muscle cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
L-Lysine Acetate Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675767#physicochemical-properties-of-I-lysine-
acetate-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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